Cas no 1781-33-5 (1-Phenyl-3-methyl-4-diazo-1H-pyrazole-5(4H)-one)

• Product Name: 1-Phenyl-3-methyl-4-diazo-1H-pyrazole-5(4H)-one
• CAS No: 1781-33-5
• MF: C₁₀H₈N₄O
• MW: 200.196721076965
• CID: 906605
• PubChem ID: 549225
• Update Time: 2025-04-19

1-Phenyl-3-methyl-4-diazo-1H-pyrazole-5(4H)-one Chemical and Physical Properties

Names and Identifiers

• 1-Phenyl-3-methyl-4-diazo-1H-pyrazole-5(4H)-one
• 4-Diazo-3-methyl-1-phenyl-2-pyrazolin-5-one
• 4-diazonio-5-methyl-2-phenylpyrazol-3-olate
• 1-Phen
• 1-Phenyl-3-methyl-4-diazo-pyrazolon-(5)
• 2-Pyrazolin-5-one, 4-diazo-3-methyl-1-phenyl-
• 3H-Pyrazol-3-one, 4-diazo-2,4-dihydro-5-methyl-2-phenyl-
• 4-diazo-3-methyl-1-phenyl-5-oxo-2-pyrazoline
• 4-diazo-3-methyl-1-phenylpyrazolin-5-one
• 4-diazo-5-methyl-2-phenyl-2,4-dihydro-pyrazol-3-one
• 4-diazo-5-methyl-2-phenyl-5-pyrazolin-3-on
• AC1LC77Z
• AE-477
• DTXSID50338461
• HCNUVPLRPLRUAW-UHFFFAOYSA-N
• NSC-348886
• AE-477/13519524
• NSC348886
• DS-004860
• 1781-33-5
• 4-(1lambda~5~-diazynyl)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one

• Inchi： 1S/C10H8N4O/c1-7-9(12-11)10(15)14(13-7)8-5-3-2-4-6-8/h2-6H,1H3
• InChI Key： HCNUVPLRPLRUAW-UHFFFAOYSA-N
• SMILES： [O-]C1=C(C(C)=NN1C1C=CC=CC=1)[N+]#N

Computed Properties

• Exact Mass: 201.07777
• Monoisotopic Mass: 200.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 69Ų

Experimental Properties

• PSA: 70.62
• LogP: 0.66156

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles